Cas no 175201-56-6 (4,5-Dichloro-1,2-dimethyl-1H-imidazole)

4,5-Dichloro-1,2-dimethyl-1H-imidazole is a halogenated imidazole derivative characterized by its dichloro and dimethyl substitutions at the 4,5 and 1,2 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enhance reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The dichloro substitution offers sites for further functionalization, while the dimethyl groups contribute to steric stability. The compound is typically handled under controlled conditions due to its sensitivity. Its purity and well-defined structure ensure consistent performance in synthetic applications.
4,5-Dichloro-1,2-dimethyl-1H-imidazole structure
175201-56-6 structure
Product Name:4,5-Dichloro-1,2-dimethyl-1H-imidazole
CAS No:175201-56-6
MF:C5H6Cl2N2
MW:165.020538806915
MDL:MFCD00067909
CID:906282
PubChem ID:7018000
Update Time:2025-06-08

4,5-Dichloro-1,2-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-1,2-dimethyl-1H-imidazole
    • 4,5-dichloro-1,2-dimethylimidazole
    • DTXSID70426930
    • AKOS022181868
    • AS-64826
    • 4,5-Dichloro-1,2-dimethyl-1H-imidazole, AldrichCPR
    • 1H-Imidazole, 4,5-dichloro-1,2-dimethyl-
    • SCHEMBL761729
    • 175201-56-6
    • MFCD00067909
    • D86527
    • MDL: MFCD00067909
    • Inchi: 1S/C5H6Cl2N2/c1-3-8-4(6)5(7)9(3)2/h1-2H3
    • InChI Key: OWNKAADCKPAOHY-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(C)N1C)Cl

Computed Properties

  • Exact Mass: 163.99100
  • Monoisotopic Mass: 163.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Color/Form: powder
  • Melting Point: 52-56°C
  • PSA: 17.82000
  • LogP: 2.03530
  • Solubility: Not determined

4,5-Dichloro-1,2-dimethyl-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4,5-Dichloro-1,2-dimethyl-1H-imidazole

4,5-Dichloro-1,2-dimethyl-1H-imidazole (CAS No. 175201-56-6): A Comprehensive Overview of Its Properties and Applications

4,5-Dichloro-1,2-dimethyl-1H-imidazole (CAS No. 175201-56-6) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This imidazole derivative is characterized by its unique molecular structure, which includes two chlorine atoms and two methyl groups attached to the imidazole ring. The compound's chemical stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

One of the most frequently searched questions about 4,5-Dichloro-1,2-dimethyl-1H-imidazole is its role in drug discovery. Researchers are particularly interested in its potential as a building block for pharmaceutical agents, especially those targeting enzyme inhibition and receptor modulation. Its structural features allow for versatile modifications, making it a candidate for developing new therapeutic compounds. Additionally, its solubility and thermal stability are often discussed in academic forums, as these properties are critical for its application in high-temperature reactions.

In the context of green chemistry, 4,5-Dichloro-1,2-dimethyl-1H-imidazole has been explored as a catalyst or ligand in sustainable synthetic processes. With the growing demand for eco-friendly chemical synthesis, this compound's ability to facilitate reactions under milder conditions aligns with current industry trends. Users searching for alternatives to traditional catalysts often find this compound relevant due to its efficiency and lower environmental impact.

Another hot topic is the compound's application in material science. Its incorporation into polymers and coordination complexes has been studied for enhancing material properties such as thermal resistance and electrical conductivity. These applications are particularly relevant in the development of advanced materials for electronics and coatings. Searches related to imidazole-based materials frequently highlight this compound as a key example.

The synthetic routes for 4,5-Dichloro-1,2-dimethyl-1H-imidazole are also a point of interest. Common methods involve the chlorination of 1,2-dimethylimidazole or the alkylation of dichloroimidazole precursors. Researchers often look for optimized synthesis protocols to improve yield and purity, which are critical for industrial-scale production. Discussions around scalable synthesis and cost-effective methods are prevalent in scientific communities.

From a safety and handling perspective, 4,5-Dichloro-1,2-dimethyl-1H-imidazole requires standard laboratory precautions. While it is not classified as a hazardous substance under most regulations, proper storage conditions (e.g., away from moisture and light) are recommended to maintain its stability. Users often search for material safety data sheets (MSDS) to ensure compliance with workplace safety standards.

In summary, 4,5-Dichloro-1,2-dimethyl-1H-imidazole (CAS No. 175201-56-6) is a multifaceted compound with broad applications in pharmaceuticals, material science, and green chemistry. Its structural versatility and functional properties make it a subject of ongoing research and industrial interest. As the demand for specialty chemicals grows, this compound is likely to remain a focus of innovation and development.

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